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Compound of Interest

Compound Name: 3,4-Difluoro-2-methylaniline

Cat. No.: B178413

CAS Number: 114153-09-2

This technical guide provides a comprehensive overview of 3,4-Difluoro-2-methylaniline, a
key building block for researchers, scientists, and professionals in drug development and
agrochemical synthesis. This document outlines its chemical properties, synthesis, and
spectroscopic data, presented in a format conducive to advanced research and development.

Chemical Properties and Data

3,4-Difluoro-2-methylaniline is a substituted aniline with the molecular formula C7H7F2N. The
presence of two fluorine atoms on the benzene ring significantly influences its electronic
properties, lipophilicity, and metabolic stability, making it a valuable intermediate in the
synthesis of bioactive molecules.

Table 1: Physicochemical Properties of 3,4-Difluoro-2-methylaniline
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Property Value Reference
CAS Number 114153-09-2 N/A
Molecular Formula C7H7F2N [1]
Molecular Weight 143.14 g/mol N/A
Monoisotopic Mass 143.05466 Da [1]
Predicted XlogP 1.8 [1]

Physical Form Not spec.ified (Ifkely liquid or N/A

low-melting solid)

Boiling Point Not specified N/A
Melting Point Not specified N/A

Synthesis of 3,4-Difluoro-2-methylaniline

While a specific, detailed experimental protocol for the synthesis of 3,4-Difluoro-2-

methylaniline is not readily available in public literature, a general and adaptable synthetic

route can be proposed based on established methodologies for analogous fluorinated anilines.

A common approach involves the nitration of a suitable difluoromethylbenzene precursor,

followed by the reduction of the nitro group to an amine.

Proposed Synthetic Pathway

A plausible synthetic route starts with 1,2-difluoro-3-methylbenzene. The synthesis would

proceed via electrophilic nitration to introduce a nitro group, followed by a reduction step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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